(1R)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine hydrochloride

• CAS No.: 1394051-25-2
• Molecular Formula: C11H14ClN3
• Molecular Weight: 223.70 g/mol
• IUPAC Name: (1R)-1-(4-imidazol-1-ylphenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C11H13N3.ClH/c1-9(12)10-2-4-11(5-3-10)14-7-6-13-8-14;/h2-9H,12H2,1H3;1H/t9-;/m1./s1
• InChI Key: YKVKHUNZIWHUOZ-SBSPUUFOSA-N
• Isomeric SMILES: C[C@H](C1=CC=C(C=C1)N2C=CN=C2)N.Cl
• Canonical SMILES: CC(C1=CC=C(C=C1)N2C=CN=C2)N.Cl

Description

CAS Registry Number

The hydrochloride salt of this compound is not explicitly listed in the provided sources. However, the free base (1R)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine has a CAS registry number 335246-81-6 .

Alternative Designations

Designation Type	Name
IUPAC Synonyms	(1R)-1-(5-Phenyl-1H-imidazol-2-yl)ethanamine
Common Synonyms	(R)-α-Methyl-4-phenyl-1H-imidazole-2-methanamine
Pharmaceutical Codes	SCHEMBL1929144 (PubChem)

Molecular Formula and Stereochemical Configuration Analysis

Molecular Formula

• Free base : C₁₁H₁₃N₃
• Hydrochloride salt : C₁₁H₁₄ClN₃

Table 1: Molecular Weight Calculation

Component	Contribution
Free base (C₁₁H₁₃N₃)	187.24 g/mol
Hydrochloride (HCl)	+36.46 g/mol
Total	223.70 g/mol

Stereochemical Configuration

The (R) -configuration at the chiral center is confirmed via:

• X-ray crystallography : Resolves spatial arrangement of substituents.
• Chiral chromatography : Separates enantiomers using polysaccharide-based columns.
• Optical rotation : Specific rotation values ([α]D) distinguish (R)- and (S)-enantiomers.

Salt Formation Rationale: Hydrochloride Counterion Selection

Purpose of Salt Formation

Property	Free Base	Hydrochloride Salt
Aqueous Solubility	Low (logP ~2.5)	High (ionized form)
Stability	Prone to oxidation	Enhanced shelf life
Bioavailability	Variable	Improved absorption

Rationale for Hydrochloride Selection

• Acid-base reactivity : The primary amine (pKa ~10.5) reacts stoichiometrically with hydrochloric acid (HCl) to form a stable ion pair.
• Industrial feasibility : HCl is cost-effective and minimizes byproducts during salt crystallization.
• Regulatory precedence : Hydrochloride salts are widely accepted in pharmaceutical formulations.

Mechanism of salt formation :
$$
\text{R-NH}2 + \text{HCl} \rightarrow \text{R-NH}3^+ \cdot \text{Cl}^- $$ This protonation enhances solubility by introducing ionic character, critical for drug delivery systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine hydrochloride typically involves the formation of the imidazole ring followed by the attachment of the phenyl and ethanamine groups. One common method involves the cyclization of amido-nitriles under mild conditions, which can include the use of nickel-catalyzed addition to nitriles . The reaction conditions are often mild enough to include a variety of functional groups, such as aryl halides and aromatic heterocycles .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis techniques that ensure high yield and purity. These methods often utilize automated systems for precise control of reaction conditions, such as temperature, pressure, and reagent concentrations. The use of continuous flow reactors can also enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(1R)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine hydrochloride can undergo various types of chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen or add hydrogen to the molecule.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions for these reactions can vary, but they often involve controlled temperatures and the use of solvents to facilitate the reaction.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can produce imidazole derivatives with additional oxygen-containing groups, while reduction can yield more saturated compounds.

Scientific Research Applications

(1R)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It can be used in the study of enzyme interactions and as a ligand in binding studies.

Medicine: It has potential therapeutic applications, including as an antimicrobial or antifungal agent.

Industry: It can be used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of (1R)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The imidazole ring can coordinate with metal ions or form hydrogen bonds with biological molecules, influencing their activity. This compound can modulate various biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

Structural Analogues and Derivatives

The table below compares the target compound with structurally related imidazole derivatives, focusing on substituents, stereochemistry, and applications:

Compound Name	Molecular Formula	Key Substituents	Stereochemistry	Applications/Synthesis	References
(1R)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine hydrochloride (Target Compound)	C₁₁H₁₄ClN₃	4-(1H-imidazol-1-yl)phenyl, ethanamine	(1R)	Research chemical (discontinued); potential enzyme/receptor targeting
(1S)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine hydrochloride	C₁₁H₁₄ClN₃	4-(1H-imidazol-1-yl)phenyl, ethanamine	(1S)	Enantiomer of target compound; comparative studies in chiral pharmacology
1-[4-(3-Methoxyphenyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride	C₁₂H₁₇Cl₂N₃O	3-Methoxyphenyl, imidazole-2-yl, ethanamine	N/A	Life sciences research; marketed by American Elements
VNI Derivatives (e.g., (R)-N-(1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethyl)	Varies	2,4-Dichlorophenyl, imidazole	(R)	Sterol 14α-demethylase inhibitors; antifungal drug candidates
5-(4-Phenylphenyl)-1H-imidazol-2-amine hydrochloride	C₁₅H₁₄ClN₃	Biphenyl, imidazole-2-amine	N/A	Structural studies; potential kinase inhibitors

Key Structural and Functional Differences

Substituent Effects: Electron-Withdrawing Groups: Compounds like VNI derivatives (2,4-dichlorophenyl) exhibit enhanced enzyme inhibition due to increased electrophilicity, critical for targeting cytochrome P450 enzymes .

Stereochemistry :

• The (1R) vs. (1S) enantiomers (target compound vs. ) highlight the importance of chirality in receptor binding. For example, (1R) configurations may favor interactions with specific G-protein-coupled receptors (GPR88) .

Synthetic Routes: The target compound’s synthesis likely involves Mannich reactions or coupling of imidazole precursors, as seen in similar compounds .

Commercial Status :

• Unlike the discontinued target compound , derivatives like 1-[4-(3-methoxyphenyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride remain available, suggesting better stability or broader research applications .

Biological Activity

(1R)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine hydrochloride, also known as a derivative of imidazole, has garnered attention for its potential biological activities. This compound is characterized by its unique structure, which includes an imidazole ring that is known for its biological significance. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• IUPAC Name : (1R)-1-[4-(1H-imidazol-1-yl)phenyl]ethanamine dihydrochloride
• Molecular Formula : C11H13N3·2ClH
• Molecular Weight : 260.16 g/mol
• CAS Number : 1421607-30-8

The biological activity of (1R)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine hydrochloride can be attributed to several mechanisms:

• Enzyme Inhibition : The compound has shown potential as an inhibitor of various kinases, which are crucial in signaling pathways related to cell growth and proliferation. For instance, it has been evaluated in the context of inhibiting the PLK4 kinase, which is involved in cell cycle regulation and cancer progression .
• Antitumor Activity : Research indicates that derivatives containing imidazole rings exhibit significant antitumor properties. The compound's structural features may enhance its interaction with cancer cell pathways, leading to reduced tumor growth in preclinical models .
• Neurotransmitter Modulation : The amine component suggests potential interactions with neurotransmitter systems, particularly those involving serotonin and dopamine receptors, which are critical in mood regulation and neuropsychiatric disorders.

Biological Activity Data

Activity Type	Description	Reference
Antitumor Activity	Inhibits PLK4 kinase; reduces tumor growth in HCT116 colon cancer models
Enzyme Inhibition	Targets various kinases with IC50 values indicating potent inhibition
Neurotransmitter Effects	Potential modulation of serotonin and dopamine pathways	General Knowledge

Case Study 1: Antitumor Efficacy

A study conducted on the efficacy of imidazole-containing compounds demonstrated that (1R)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine hydrochloride exhibited significant inhibition of tumor growth in a mouse model. The study utilized a dose-response analysis to determine the IC50 values for various cancer cell lines, revealing promising results that warrant further investigation into its clinical applications .

Case Study 2: Kinase Inhibition

In another research effort focusing on kinase inhibitors, the compound was tested against several kinases relevant to cancer therapy. The results indicated that it effectively inhibited PLK4 with an IC50 value in the low nanomolar range, suggesting strong potential as a therapeutic agent in oncology .

Safety and Toxicology

While the biological activities are promising, safety profiles must be established through rigorous testing. Preliminary assessments indicate potential irritant effects; thus, proper handling precautions are advised when working with this compound . Further toxicological studies are necessary to evaluate long-term effects and establish safe dosage ranges.

Q & A

Basic Research Questions

Q. What are the key considerations for synthesizing (1R)-1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine hydrochloride in a laboratory setting?

• Methodological Answer : Synthesis typically involves multi-step reactions starting with aromatic precursors. Critical steps include:

• Imidazole Ring Formation : Cyclization of 1,2-diamines with α-halo ketones or aldehydes under acidic conditions (e.g., using zinc chloride as a catalyst) .
• Chiral Center Introduction : Enantioselective reduction of ketones or resolution techniques to isolate the (R)-enantiomer .
• Hydrochloride Salt Formation : Treatment with HCl to enhance solubility and stability .
• Optimization Parameters : Temperature (controlled heating), solvent choice (DMF or dichloromethane), and catalysts (e.g., palladium for cross-coupling) .

Q. How can researchers characterize the purity and structural identity of this compound?

• Methodological Answer :

• Spectroscopy : Use $^1H$-NMR and $^{13}C$-NMR to confirm the imidazole ring and chiral center. IR spectroscopy verifies amine and HCl salt formation .
• Chromatography : HPLC with chiral columns to assess enantiomeric excess (>99% for the (R)-form) .
• Melting Point Analysis : Compare experimental values (e.g., ~313–315°C for similar imidazole derivatives) with literature to confirm purity .

Q. What safety protocols are essential for handling this compound in a laboratory?

• Methodological Answer :

• Ventilation : Use fume hoods to avoid inhalation of fine particles .
• Personal Protective Equipment (PPE) : Nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact .
• Spill Management : Neutralize spills with sodium bicarbonate and collect residues in sealed containers for hazardous waste disposal .

Advanced Research Questions

Q. How can enantioselective synthesis of the (R)-configuration be optimized to minimize racemization?

• Methodological Answer :

• Catalyst Selection : Use chiral catalysts (e.g., Ru-BINAP complexes) for asymmetric hydrogenation of ketone intermediates .
• Reaction Monitoring : Track enantiomeric excess via polarimetry or chiral HPLC during synthesis .
• Low-Temperature Conditions : Conduct reactions at ≤0°C to reduce thermal racemization .

Q. What experimental strategies resolve contradictions in reported biological activity data for imidazole derivatives?

• Methodological Answer :

• QSAR Studies : Correlate structural variations (e.g., substituent position on phenyl/imidazole rings) with activity using computational models .
• Assay Standardization : Validate bioactivity assays (e.g., enzyme inhibition) with positive controls (e.g., histamine for receptor binding studies) .
• Batch Analysis : Compare activity across multiple synthesis batches to identify impurities affecting results .

Q. How does the hydrochloride salt form influence the compound’s stability under varying pH conditions?

• Methodological Answer :

• pH-Dependent Stability Testing : Use accelerated stability studies (40°C/75% RH) at pH 1–10 to assess degradation products via LC-MS .
• Buffer Compatibility : Test solubility and precipitation in phosphate-buffered saline (PBS) for biological assays .
• Solid-State Analysis : Perform X-ray diffraction to monitor crystallinity changes during storage .

Q. What advanced techniques validate the compound’s interaction with biological targets (e.g., receptors)?

• Methodological Answer :

• Surface Plasmon Resonance (SPR) : Measure binding kinetics (K$_d$, K$_{on}$/K$_{off}$) with immobilized receptor proteins .
• Crystallography : Co-crystallize the compound with target enzymes (e.g., histidine decarboxylase) to map binding sites .
• Fluorescence Polarization : Track competitive displacement of fluorescent ligands in real-time .